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Compound of Interest

Compound Name: Pifazin

Cat. No.: B1205481 Get Quote

An independent validation of published data on "Pifazin" is not currently possible due to the

limited and ambiguous information available in the public domain. Searches for "Pifazin"

predominantly yield results for "Piperazine," an anthelmintic medication, and "Pifarnine," an

anti-ulcer agent. One source lists "Pifazin" as a synonym for Pifarnine.[1] However, there is a

lack of specific, published clinical trial data or independent validation studies for a compound

explicitly named "Pifazin" that would allow for a comprehensive comparison as requested.

Clarification Required
To proceed with a comparative analysis, further clarification on the specific compound of

interest is needed. It is possible that "Pifazin" may be:

A developmental drug with limited public data.

A drug known under a different brand or chemical name.

A compound used in a specific region with publications not widely indexed.

A potential misspelling of another drug.

Without access to specific publications or data sets for "Pifazin," a comparison guide with

quantitative data, experimental protocols, and signaling pathways cannot be accurately

generated.
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While a direct analysis of "Pifazin" is not feasible, information on related, identified compounds

is summarized below.

Piperazine
Mechanism of Action: Piperazine is an anthelmintic agent used to treat parasitic worm

infections.[2][3] Its primary mechanism involves agonizing GABA receptors on parasite muscle

membranes.[3] This leads to hyperpolarization of the nerve endings and subsequent flaccid

paralysis of the worm, allowing it to be expelled from the host's body through normal intestinal

peristalsis.[3]

Pharmacokinetics: Piperazine is readily absorbed orally and is primarily metabolized in the

liver, with excretion through the kidneys.[2]

Diagram of Proposed Piperazine Signaling Pathway
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Caption: Proposed mechanism of action for Piperazine at the parasite neuromuscular junction.
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Pifarnine
Pifarnine is described as an anti-ulcer agent and a member of the benzodioxole class of

compounds.[1] No detailed mechanism of action, clinical data, or independent validation

studies for Pifarnine were found in the initial search.

To fulfill the request for a detailed comparison guide, it is imperative to first correctly identify the

drug of interest and locate its associated scientific publications. Upon receiving more specific

information, a thorough and accurate guide can be developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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